Cas no 100708-07-4 ((4-Amino-piperidin-1-yl)-aceticacidethylester Dihydrochloride)

• Product Name: (4-Amino-piperidin-1-yl)-aceticacidethylester Dihydrochloride
• CAS No: 100708-07-4
• MF: C₉H₂₀Cl₂N₂O₂
• MW: 259.173300743103
• CID: 1085103
• PubChem ID: 46738039
• Update Time: 2025-11-02

(4-Amino-piperidin-1-yl)-aceticacidethylester Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(4-aminopiperidin-1-yl)acetate dihydrochloride
• (4-AMINO-PIPERIDIN-1-YL)ACETIC ACID ETHYL ESTER DIHYDROCHLORIDE
• 1-piperid<wbr>
• Ethyl (4-aminopiperidin-1-yl)acetate dihydrochloride
• LogP
• (4-Amino-piperidin-1-yl)-acetic acid ethyl ester x 2 HCl, 98%
• (4-Amino-piperidin-1-yl)acetic acid ethyl esterdihydrochloride
• Ethyl2-(4-aminopiperidin-1-yl)acetatedihydrochloride
• LVMYKDMDTIUGOL-UHFFFAOYSA-N
• (4-Amino-piperidin-1-yl)-acetic acid ethyl ester dihydrochloride
• 4-amino-1-[(ethoxycarbonyl)methyl]piperidine dihydrochloride
• (4-Amino-piperidin-1-yl)-acetic acid ethyl ester x 2 HCl
• 100708-07-4
• MFCD12197392
• ethyl 2-(4-aminopiperidin-1-yl)acetate;dihydrochloride
• SCHEMBL7581129
• AKOS015996759
• KS-6095
• (4-Amino-piperidin-1-yl)-aceticacidethylester Dihydrochloride

• MDL： MFCD12197392
• Inchi： 1S/C9H18N2O2.2ClH/c1-2-13-9(12)7-11-5-3-8(10)4-6-11;;/h8H,2-7,10H2,1H3;2*1H
• InChI Key： LVMYKDMDTIUGOL-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(CC)C(CN1CCC(CC1)N)=O

Computed Properties

• Exact Mass: 258.0904
• Monoisotopic Mass: 258.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6A^2

Experimental Properties

• PSA: 55.56
• LogP: 2.21480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (4-Amino-piperidin-1-yl)-aceticacidethylester Dihydrochloride

Comprehensive Guide to (4-Amino-piperidin-1-yl)-acetic acid ethyl ester Dihydrochloride (CAS No. 100708-07-4)

(4-Amino-piperidin-1-yl)-acetic acid ethyl ester Dihydrochloride (CAS No. 100708-07-4) is a specialized chemical compound with significant applications in pharmaceutical research and organic synthesis. This compound, often referred to by its systematic name, is a dihydrochloride salt derivative of 4-aminopiperidine, which is widely used as a building block in drug discovery. Researchers and chemists frequently search for high-purity (4-Amino-piperidin-1-yl)-acetic acid ethyl ester Dihydrochloride due to its role in developing novel therapeutic agents.

The molecular structure of (4-Amino-piperidin-1-yl)-acetic acid ethyl ester Dihydrochloride features a piperidine ring substituted with an amino group and an ethyl ester moiety. This unique configuration makes it valuable for modifying pharmacokinetic properties in drug candidates. Recent trends in AI-driven drug discovery have increased demand for such intermediates, as they are often used in machine learning-based molecular design. The compound's CAS No. 100708-07-4 serves as a crucial identifier in global chemical databases and regulatory documentation.

In pharmaceutical applications, (4-Amino-piperidin-1-yl)-acetic acid ethyl ester Dihydrochloride is particularly relevant to central nervous system (CNS) drug development. The 4-aminopiperidine scaffold is known to enhance blood-brain barrier penetration, making it a hot topic in neurodegenerative disease research. With growing interest in Alzheimer's and Parkinson's disease treatments, this compound has gained attention in academic and industrial laboratories worldwide. Its ethyl ester group also provides versatility for further chemical modifications through hydrolysis or transesterification reactions.

The synthesis and handling of CAS No. 100708-07-4 require specialized knowledge in organic chemistry techniques. Proper storage conditions (typically cool, dry environments) are essential to maintain the compound's stability. Analytical methods such as HPLC and NMR spectroscopy are commonly employed to verify the purity of (4-Amino-piperidin-1-yl)-acetic acid ethyl ester Dihydrochloride, especially when used in GMP-compliant pharmaceutical manufacturing. These quality control measures align with current industry standards for preclinical research materials.

Market dynamics for (4-Amino-piperidin-1-yl)-acetic acid ethyl ester Dihydrochloride reflect the broader trends in custom synthesis and contract research organizations. The compound's niche applications create opportunities for specialized suppliers who can provide research-grade quantities with comprehensive analytical documentation. Recent advancements in green chemistry have also prompted investigations into more sustainable production methods for such pharmaceutical intermediates, addressing environmental concerns in chemical manufacturing.

From a regulatory perspective, CAS No. 100708-07-4 is properly classified and documented in major chemical inventories. Researchers frequently inquire about its material safety data and appropriate handling procedures, which are readily available from reputable suppliers. The compound's status as a non-controlled substance in most jurisdictions facilitates its use in international collaborative research projects, particularly in the context of global health initiatives targeting neurological disorders.

The future outlook for (4-Amino-piperidin-1-yl)-acetic acid ethyl ester Dihydrochloride appears promising, given the continuous expansion of neurological drug discovery programs. Its structural features align well with current medicinal chemistry strategies aimed at improving drug bioavailability and target specificity. As computational methods like molecular docking simulations become more sophisticated, the demand for well-characterized building blocks such as this compound is expected to grow steadily in both academic and industrial research settings.